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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840

An Objective Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparison of experimentally determined and computationally
predicted physicochemical properties of 1-dodecene. The data presented herein is intended to
offer researchers, scientists, and drug development professionals a clear and objective
overview of the accuracy of predictive models against empirical data. All quantitative data is
summarized in structured tables for ease of comparison, and detailed experimental
methodologies for key property measurements are provided.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the experimental and predicted values for key physicochemical
properties of 1-dodecene. Experimental data is sourced from peer-reviewed literature and
chemical databases, while predicted values are derived from computational chemistry models
and quantitative structure-property relationship (QSPR) predictions.
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Property Experimental Value Predicted Value Reference/Method
) --INVALID-LINK--, --
Density 0.758 g/mL at 20 °C 0.76 g/m3 at 20°C
INVALID-LINK--[1]
Kinematic Viscosity 1.72 mm?/s at 20 °C Not Available --INVALID-LINK--[2]
Boiling Point 213.8°C Not Available --INVALID-LINK--[2]
Refractive Index 1.4300 at 20 °C Not Available --INVALID-LINK--[2]

Note: The predicted values from comprehensive QSPR models specific to 1-dodecene were
not readily available in the public domain. The values cited as "predicted" are often
computationally derived estimates from large chemical databases.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on
internationally recognized standards.

1. Density Measurement

The density of 1-dodecene is determined using a digital density meter according to the ASTM
D4052 standard test method.[3]

o Apparatus: A digital density meter capable of measuring density with a precision of at least
0.0001 g/cm3. The apparatus includes a U-shaped oscillating sample tube and a system for
electronic excitation, frequency counting, and display.

e Procedure:

o

The instrument is calibrated with dry air and distilled water.

o

The sample of 1-dodecene is introduced into the oscillating sample tube, ensuring no air

bubbles are present.

o

The instrument measures the change in the oscillation frequency of the tube caused by
the mass of the sample.
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o This frequency change is used to calculate the density of the 1-dodecene sample at the
specified temperature.

2. Viscosity Measurement

The kinematic viscosity of 1-dodecene is determined by measuring the time for a volume of the
liquid to flow under gravity through a calibrated glass capillary viscometer, as outlined in ASTM
D445.[1][4]

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-
temperature bath, and a stopwatch.

e Procedure:
o The viscometer is charged with the 1-dodecene sample.

o The viscometer is placed in a constant-temperature bath until the sample reaches the test
temperature.

o The time taken for the liquid to flow between two marked points on the viscometer is
measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.

3. Boiling Point Determination

The boiling point of 1-dodecene is determined using the distillation method described in ASTM
D1078.[5][6][71[8]

o Apparatus: A distillation flask, a condenser, a graduated cylinder for receiving the distillate,
and a calibrated thermometer.

e Procedure:
o A 100 mL sample of 1-dodecene is placed in the distillation flask.

o The apparatus is assembled, and heat is applied to the flask.
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o The temperature at which the first drop of condensate falls from the condenser is recorded
as the initial boiling point.

o The distillation is continued, and the temperature is recorded at various percentages of
distilled volume. The boiling point is typically reported at a specific distillation percentage
or as a range.

4. Refractive Index Measurement

The refractive index of 1-dodecene is measured using a refractometer according to the ASTM
D1218 standard.[2][9][10][11]

o Apparatus: A calibrated refractometer (e.g., an Abbe refractometer) with a light source and a
temperature-controlled prism.

e Procedure:

o

A few drops of the 1-dodecene sample are placed on the prism of the refractometer.

[¢]

The prism is closed, and the sample is allowed to come to the specified temperature.

[¢]

The light source is adjusted, and the refractometer is used to measure the angle at which
the light is refracted.

o

This measurement is converted to the refractive index of the sample.

Workflow for Property Validation

The following diagram illustrates the logical workflow for the experimental validation of
predicted physicochemical properties.
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Workflow for Experimental Validation of Predicted Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Predicted and Experimental
Physicochemical Properties of 1-Dodecene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054840#experimental-validation-of-predicted-1-
dodecene-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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